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Compound of Interest

Compound Name: 1-(2-bromoethyl)-1H-pyrazole
CAS No.: 119291-22-4
Cat. No.: B049434
Get Quote
. J

Executive Technical Summary

1-(2-Bromoethyl)-1H-pyrazole (CAS: 119291-22-4) acts as a specialized "linker-donor"” in
medicinal chemistry.[1][2] It serves as a bifunctional building block, providing a masked ethyl-
pyrazole motif commonly found in kinase inhibitors (e.g., JAK, Aurora kinase ligands) and
GPCR modulators.

Its reactivity is defined by the competition between nucleophilic substitution (

)—the desired pathway—and

-elimination (E2), which generates the often-undesired 1-vinylpyrazole byproduct.[1][2]
Successful utilization requires precise control over basicity, solvent polarity, and temperature to
favor substitution over elimination.

Physicochemical Profile
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Property Data

Critical Note

Molecular Weight 175.03 g/mol

Suitable for fragment-based
drug design (FBDD).[1][2]

Colorless to light yellow

Darkens upon oxidation or HBr

Appearance o _ _
liquid/low-melting solid release.[1][2]
- ) Distillable under high vacuum;

Boiling Point 80-82 °C (2 Torr) ) N

thermal instability >100 °C.

B Hydrolytically unstable in hot

Solubility DCM, THF, DMF, DMSO

agueous base.

Vesicant. Hygroscopic.[2]
Storage 2-8 °C, Inert Atmosphere Store over activated molecular

sieves.[1][2]

Reactivity Landscape

The molecule possesses two distinct reactive centers: the alkyl bromide (electrophilic) and the

pyrazole ring (aromatic/weakly basic).

Core Reactivity Pathways

The following diagram illustrates the divergent pathways available to 1-(2-bromoethyl)-1H-

pyrazole (

) in the presence of nucleophiles and bases.
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Optimization Logic

Avoid NaH/tBuOK

Use K2CO3/Cs2C0O3

Nucleophile (Nu:)
SN2 Pathway

(Polar Aprotic, Mild Base)

Slow Aging
1-(2-bromoethyl)-1H-pyrazole | (Neat, RT) . . . Oligomeric Pyrazolium Salts
(Electrophile) E2 Pathway (Self-Quaternization)

1-Vinylpyrazole
Strong Base (B:) (Elimination Byproduct)

Click to download full resolution via product page

Target Adduct
(N/O/S-Alkylation)

Figure 1: Divergent reactivity pathways. The green path represents the desired synthetic utility,
while red and gray paths indicate degradation mechanisms.

The Elimination Challenge (E2)

The 2-bromoethyl chain is highly susceptible to

-elimination because the resulting 1-vinylpyrazole is a conjugated system.[1][2]

o Trigger: Strong, bulky bases (e.g.,

-BuOK, NaH) or high temperatures (>80 °C).

o Consequence: Loss of the ethyl linker; formation of a polymerizable vinyl species.

+ Mitigation: Use weak inorganic bases (
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) or organic bases with low basicity/nucleophilicity ratios (e.g., DIPEA) in polar aprotic
solvents.

Self-Quaternization

While less rapid than elimination, the pyrazole N2 nitrogen is weakly nucleophilic.[2] Upon
prolonged storage (neat), intermolecular attack can occur, displacing bromide and forming
pyrazolium oligomers.

« Indicator: The liquid becomes viscous and turns orange/brown.[2]

e Prevention: Store diluted in DCM or at -20 °C.

Synthetic Protocols
Protocol A: N-Alkylation of Secondary Amines (General
Procedure)

Target: Synthesis of tertiary amines containing the pyrazole-ethyl moiety.[1]

Rationale: Amines are good nucleophiles but can also act as bases.[1][2] To prevent
elimination, we use Acetonitrile (MeCN) as a solvent (stabilizes the transition state) and
Potassium Carbonate (

) as a mild base. Sodium lodide (Nal) is added to catalyze the reaction via the Finkelstein
reaction (generating the more reactive alkyl iodide in situ).

Materials:

e Secondary Amine (1.0 equiv)[1][2][3]

1-(2-bromoethyl)-1H-pyrazole (1.1 equiv)[1][2]

(anhydrous, 2.0 equiv)

Nal (0.1 equiv - Catalyst)[1][2]

MeCN (0.2 M concentration)[1][2]
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Step-by-Step:

Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, suspend
the secondary amine and

in anhydrous MeCN under
atmosphere.

Activation: Add Nal (10 mol%) and stir for 5 minutes at room temperature.
Addition: Add 1-(2-bromoethyl)-1H-pyrazole dropwise via syringe.
Reaction: Heat the mixture to 60 °C (oil bath). Monitor by TLC/LC-MS.

o Note: Do not reflux vigorously; excessive heat promotes elimination.[1][2]
o Time: Typically 4-12 hours.[1][2]

Workup: Cool to RT. Filter off solids (

/KBr).[2] Concentrate the filtrate under reduced pressure.

Purification: Dissolve residue in DCM, wash with water and brine. Dry over

[1][2] Purify via flash column chromatography (typically MeOH/DCM gradients).[2]

Protocol B: O-Alkylation of Phenols (Ether Synthesis)

Target: Synthesis of aryl-pyrazole ethers (common in kinase inhibitors).[1][2]

Rationale: Phenoxides are harder nucleophiles.[1][2] DMF is required to solubilize the

phenoxide.[2] Cesium Carbonate (

) is preferred over

due to the "cesium effect” (higher solubility and "naked" anion reactivity), allowing milder
temperatures.

Materials:
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Phenol derivative (1.0 equiv)[1][2]

1-(2-bromoethyl)-1H-pyrazole (1.2 equiv)[1][2]

(1.5 equiv)[1][2]

DMF (anhydrous, 0.3 M)

Step-by-Step:

Deprotonation: Dissolve the phenol in anhydrous DMF. Add

and stir at RT for 15 minutes to generate the phenoxide.

e Coupling: Add 1-(2-bromoethyl)-1H-pyrazole in one portion.
e Reaction: Stir at 50-60 °C.

o Critical Control: If the phenol is electron-deficient (slow reaction), add Kl (0.5 equiv) rather
than increasing temperature above 70 °C.[2]

e Quench: Pour the reaction mixture into ice-water (5x volume).

o Extraction: Extract with EtOAc (3x). Back-wash combined organics with LiCl (5% aq) to
remove DMF.[1][2]

Purification: Silica gel chromatography (Hexanes/EtOAC).

Mechanistic Logic & Troubleshooting
The "Finkelstein" Advantage

The C-Br bond is moderately reactive.[1][2] In reactions with steric hindrance or poor
nucleophiles, the addition of catalytic iodide (

) is crucial.

e Mechanism:

o Benefit: The resulting alkyl iodide is ~100x more reactive toward
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displacement than the bromide, allowing the reaction to proceed at lower temperatures,
thereby suppressing the E2 elimination pathway.

Solvent Effects Table

Solvent Dielectric Constant  Suitability Recommendation

Excellent for O-

DMF 36.7 High alkylation; promotes
[1112]
: Best for N-alkylation;
MeCN 37.5 H|gh

easy workup.[1][2]

Too slow; requires
THF 7.5 Low higher temps (risk of
E2).[2]

Good for Finkelstein
Acetone 20.7 Medium conditions (Nal
soluble).[1][2]

Safety & Handling

o Vesicant Hazard: Like many alkylating agents (e.g., nitrogen mustards), 1-(2-
bromoethyl)-1H-pyrazole can alkylate DNA/proteins.[1][2] It is a potent skin and eye irritant
and potentially mutagenic.[1][2] Double-gloving (Nitrile) and fume hood use are mandatory.

[1][]

o Neutralization: Spills should be treated with dilute ammonia or 10% aqueous sodium
thiosulfate to quench the alkyl bromide.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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